Cas no 397290-69-6 (ethyl 2-{4-[bis(2-cyanoethyl)sulfamoyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate)

• Product Name: ethyl 2-{4-[bis(2-cyanoethyl)sulfamoyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• CAS No: 397290-69-6
• MF: C₂₅H₂₈N₄O₅S₂
• MW: 528.643623352051
• CID: 5843821
• PubChem ID: 3353626
• Update Time: 2023-11-21

ethyl 2-{4-[bis(2-cyanoethyl)sulfamoyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-(N,N-bis(2-cyanoethyl)sulfamoyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 2-[[4-[[bis(2-cyanoethyl)amino]sulfonyl]benzoyl]amino]-5,6,7,8-tetrahydro-, ethyl ester
• AKOS024600686
• ethyl 2-[[4-[bis(2-cyanoethyl)sulfamoyl]benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• F0817-0379
• 397290-69-6
• ethyl 2-{4-[bis(2-cyanoethyl)sulfamoyl]benzamido}-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate

• Inchi： 1S/C25H28N4O5S2/c1-2-34-25(31)22-20-8-4-3-5-9-21(20)35-24(22)28-23(30)18-10-12-19(13-11-18)36(32,33)29(16-6-14-26)17-7-15-27/h10-13H,2-9,16-17H2,1H3,(H,28,30)
• InChI Key： FHUAYYUKQWLQIC-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=C(S(N(CCC#N)CCC#N)(=O)=O)C=C1)S2

Computed Properties

• Exact Mass: 528.15011235g/mol
• Monoisotopic Mass: 528.15011235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• pka: 11.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes